Cas no 1005694-00-7 (3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine)

• Product Name: 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine
• CAS No: 1005694-00-7
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• CID: 3059633
• PubChem ID: 135645598
• Update Time: 2025-05-26

3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine
• 1005694-00-7
• 3-(1H-benzimidazol-2-yl)-1-methyl-1H-pyrazol-4-amine
• STK312255
• 3-(1H-benzo[d]imidazol-2-yl)-1-methyl-1H-pyrazol-4-amine
• AKOS000311481

• Inchi： 1S/C11H11N5/c1-16-6-7(12)10(15-16)11-13-8-4-2-3-5-9(8)14-11/h2-6H,12H2,1H3,(H,13,14)
• InChI Key： RILNXHBAMSHNCX-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1C(=CN(C)N=1)N

Computed Properties

• Exact Mass: 213.101445g/mol
• Monoisotopic Mass: 213.101445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 213.24g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 72.5Ų

Additional information on 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine

Comprehensive Overview of 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine (CAS No. 1005694-00-7)

3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine, with the CAS number 1005694-00-7, is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzimidazole moiety with a methylpyrazole group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor or ligand for receptor modulation, aligning with current trends in targeted drug discovery.

The growing demand for small-molecule therapeutics and precision agriculture chemicals has propelled interest in compounds like 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine. Its structural features enable interactions with various enzymatic targets, a property highly sought after in cancer research and neurodegenerative disease studies. Recent literature highlights its relevance in developing ATP-competitive inhibitors, a hot topic in drug design optimization strategies.

From a synthetic chemistry perspective, the compound's amine functionality at the 4-position of the pyrazole ring offers excellent derivatization opportunities. This characteristic makes it valuable for creating structure-activity relationship (SAR) libraries, a common practice in modern medicinal chemistry. The presence of both hydrogen bond donors and acceptors in its architecture contributes to its potential as a pharmacophore in drug candidate development.

Analytical characterization of CAS 1005694-00-7 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, reflecting the compound's complexity. Purity assessment is crucial, as even minor impurities can significantly impact biological screening results. The compound's stability under various pH conditions and solvent systems has become a frequent subject of inquiry among researchers optimizing synthetic protocols.

In material science applications, the benzimidazole-pyrazole hybrid structure demonstrates interesting photophysical properties, sparking investigations into its potential for organic electronic materials. This dual applicability across life sciences and materials research positions 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine as a compound with cross-disciplinary significance.

Environmental and green chemistry considerations have prompted studies into more sustainable synthesis routes for this compound. Researchers are exploring catalytic methods and atom-economical transformations to produce it with reduced waste generation. Such approaches align with the pharmaceutical industry's growing commitment to process intensification and green chemistry principles.

The compound's structure-property relationships continue to be an active area of investigation, particularly regarding its solubility profile and membrane permeability characteristics. These physicochemical properties directly influence its potential as a lead compound in drug discovery pipelines. Computational chemistry approaches, including molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets.

Recent patent literature reveals innovative applications of 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine derivatives in addressing drug resistance challenges, particularly in antimicrobial and anticancer therapies. The compound's scaffold shows promise for developing multi-target directed ligands, an emerging strategy in complex disease treatment.

Quality control protocols for CAS 1005694-00-7 emphasize rigorous spectroscopic verification and chromatographic purity assessment. These measures ensure reproducibility in research applications, especially when the compound serves as a building block for more complex molecular architectures. The development of robust analytical methods for this compound remains an important consideration for manufacturers and researchers alike.

As the scientific community continues to explore heterocyclic chemistry, compounds like 3-(1H-Benzoimidazol-2-yl)-1-methyl-1H-pyrazol-4-ylamine maintain their relevance due to their structural diversity and functional group compatibility. Future research directions may focus on its metabolic stability and toxicological profile, essential parameters for advancing promising compounds through development pipelines.